Cas no 105391-34-2 (Benzenamine, 3-nitro-N-(3-nitrophenyl)-N-phenyl-)

• Product Name: Benzenamine, 3-nitro-N-(3-nitrophenyl)-N-phenyl-
• CAS No: 105391-34-2
• MF: C₁₈H₁₃N₃O₄
• MW: 335.313524007797
• CID: 1153221
• PubChem ID: 10914631
• Update Time: 2025-04-20

Benzenamine, 3-nitro-N-(3-nitrophenyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-nitro-N-(3-nitrophenyl)-N-phenyl-
• 105391-34-2
• DTXSID401253482
• 3-Nitro-N-(3-nitrophenyl)-N-phenylbenzenamine
• SCHEMBL8605670

• Inchi： 1S/C18H13N3O4/c22-20(23)17-10-4-8-15(12-17)19(14-6-2-1-3-7-14)16-9-5-11-18(13-16)21(24)25/h1-13H
• InChI Key： CHUPGHVTNRGZBH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)N(C1C=CC=CC=1)C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 335.09069
• Monoisotopic Mass: 335.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 89.52